2-Ethoxy-4-hydroxy-6-methylpyrimidine
Overview
Description
Scientific Research Applications
Antiviral Activity
Research by Hocková et al. (2003) explores derivatives of 2,4-Diamino-6-hydroxypyrimidines, including those related to 2-Ethoxy-4-hydroxy-6-methylpyrimidine, demonstrating their potential in inhibiting retrovirus replication in cell culture. These derivatives showed significant inhibitory activity against human immunodeficiency virus and Moloney murine sarcoma virus-induced cytopathicity (Hocková et al., 2003).
Synthetic Processes and Transformations
Nishigaki et al. (1970) describe a novel synthesis of iminodipyrimidines, including reactions involving 4-amino-6-hydroxy-2-methylpyrimidine, which is structurally related to 2-Ethoxy-4-hydroxy-6-methylpyrimidine. The study focuses on the efficient synthesis of these compounds, highlighting their potential use in various fields (Nishigaki et al., 1970).
Applications in Explosive and Pharmaceutical Industries
Patil et al. (2008) studied the process chemistry of 4,6-Dihydroxy-2-methylpyrimidine, an important precursor for the synthesis of compounds like 2-Ethoxy-4-hydroxy-6-methylpyrimidine. The research provides insights into the economic production process for such compounds, which are crucial in the explosive and pharmaceutical industries (Patil et al., 2008).
Biological Activity Study
Mohammad et al. (2017) synthesized new heterocyclic derivatives containing (1,3-oxazepine) from 6-methyl 2-thiouracil, which is similar in structure to 2-Ethoxy-4-hydroxy-6-methylpyrimidine. The study provides valuable data on the antimicrobial activity of these compounds against various bacterial strains (Mohammad et al., 2017).
properties
IUPAC Name |
2-ethoxy-4-methyl-1H-pyrimidin-6-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O2/c1-3-11-7-8-5(2)4-6(10)9-7/h4H,3H2,1-2H3,(H,8,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CIJKVRCNKUAYKK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC(=CC(=O)N1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40538150 | |
Record name | 2-Ethoxy-6-methylpyrimidin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40538150 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Ethoxy-4-hydroxy-6-methylpyrimidine | |
CAS RN |
55996-04-8 | |
Record name | 2-Ethoxy-6-methylpyrimidin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40538150 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.